Cas no 2229541-05-1 (1-amino-5-(1H-1,3-benzodiazol-2-yl)pentan-2-ol)

• Product Name: 1-amino-5-(1H-1,3-benzodiazol-2-yl)pentan-2-ol
• CAS No: 2229541-05-1
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 6371246
• PubChem ID: 165676962
• Update Time: 2025-10-30

1-amino-5-(1H-1,3-benzodiazol-2-yl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-5-(1H-1,3-benzodiazol-2-yl)pentan-2-ol
• EN300-1732450
• 2229541-05-1

• Inchi： 1S/C12H17N3O/c13-8-9(16)4-3-7-12-14-10-5-1-2-6-11(10)15-12/h1-2,5-6,9,16H,3-4,7-8,13H2,(H,14,15)
• InChI Key： LBOZFHBBFYZRNG-UHFFFAOYSA-N
• SMILES： OC(CN)CCCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.9Ų

Additional information on 1-amino-5-(1H-1,3-benzodiazol-2-yl)pentan-2-ol

Professional Introduction to Compound with CAS No. 2229541-05-1 and Product Name: 1-amino-5-(1H-1,3-benzodiazol-2-yl)pentan-2-ol

The compound identified by the CAS number 2229541-05-1 and the product name 1-amino-5-(1H-1,3-benzodiazol-2-yl)pentan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in medicinal research. The structure of this molecule incorporates a unique combination of functional groups, including an amino group, a hydroxyl group, and a benzodiazole moiety, which contribute to its distinctive chemical and pharmacological properties.

Recent studies have highlighted the potential of 1-amino-5-(1H-1,3-benzodiazol-2-yl)pentan-2-ol as a lead compound for the development of novel therapeutic agents. The benzodiazole ring system is well-known for its role in central nervous system (CNS) disorders, while the pentanolic backbone suggests possible interactions with various enzymatic targets. This combination has led researchers to explore its efficacy in conditions such as anxiety, epilepsy, and neurodegenerative diseases. The presence of both an amino and a hydroxyl group enhances the molecule's ability to engage in hydrogen bonding, which is crucial for binding to biological targets with high specificity.

In the context of modern drug discovery, the synthesis and characterization of 1-amino-5-(1H-1,3-benzodiazol-2-yl)pentan-2-ol have been refined through advanced synthetic methodologies. Techniques such as solid-phase peptide synthesis (SPPS) and automated parallel synthesis have enabled the efficient production of this compound in multiigram quantities. Additionally, spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm its structural integrity. These advancements ensure that researchers can reliably study its biological activity without compromising on purity or yield.

The pharmacological profile of 1-amino-5-(1H-1,3-benzodiazol-2-yl)pentan-2-ol has been extensively evaluated in vitro and in vivo. Preclinical studies indicate that this compound exhibits moderate affinity for GABA-A receptors, suggesting potential anxiolytic effects similar to traditional benzodiazepines but with a reduced risk of tolerance and dependence. Furthermore, its interaction with other CNS receptors has been investigated, revealing possible applications in treating cognitive disorders such as Alzheimer's disease. The hydroxyl group on the pentanolic side chain may also contribute to its ability to cross the blood-brain barrier, enhancing its bioavailability.

One of the most compelling aspects of 1-amino-5-(1H-1,3-benzodiazol-2-yl)pentan-2-ol is its structural diversity relative to existing therapeutic agents. This diversity allows for the exploration of novel pharmacological pathways and may lead to the identification of compounds with improved efficacy and safety profiles. Computational modeling techniques have been particularly valuable in predicting how this molecule might interact with biological targets at the atomic level. These models provide insights into binding affinities, enzyme inhibition constants, and potential side effects, guiding researchers toward optimizing its pharmacological properties.

The synthetic route to 1-amino-5-(1H-1,3-benzodiazol-2-ylo]pentan~20l involves multiple steps that require precise control over reaction conditions. Key intermediates include protected forms of the amino and hydroxyl groups to prevent unwanted side reactions during synthesis. Transition metal-catalyzed reactions have been employed to form carbon-carbon bonds efficiently, while protecting group strategies ensure that functional groups are selectively modified at appropriate stages. This meticulous approach underscores the importance of synthetic chemistry in developing complex molecules like this one.

From a regulatory perspective, 222954]~05~51 and its corresponding product name must undergo rigorous testing before being considered for clinical use. Good Manufacturing Practices (GMP) guidelines are followed throughout production to ensure consistency and quality control. Additionally, toxicological studies are conducted to assess potential adverse effects at various doses levels. These studies provide critical data for regulatory submissions required by agencies such as the U.S Food & Drug Administration (FDA) or European Medicines Agency (EMA).

The future prospects for I-amino-S-(I H - I , 3 - benzodiaz01 - 2 - yl ) pentan - 20 l are promising given its unique structural features and demonstrated biological activity. Researchers are currently exploring derivatives with modified functional groups to enhance potency or selectivity against specific targets while minimizing off-target effects. Collaborative efforts between academic institutions , pharmaceutical companies , an d contract research organizations (CROs ) are expected t o accelerate progress toward bringing this class o f compounds into clinical development pipelines.

In conclusion,I - amino - S - ( I H - I , 3 - benzodiaz01 - 2 - yl ) pentan ~ 20 l represents an exciting development i n pharmaceutical chemistry with significant implications f or treating CNS disorders . Its structural complexity , coupled w ith promising preclinical data , makes it a valuable candidate f or further investigation . As research continues t o uncover new therapeutic applications , compounds like this one will play an increasingly important role i n addressing unmet medical needs worldwide .